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Compound of Interest

1,4-Diaminobutane
Compound Name:

dihydrochloride

Cat. No.: B013462

Core Chemical Data

1,4-Diaminobutane dihydrochloride is an aliphatic diamine salt.[1] It is a synthetic organic
compound that presents as a white to almost white crystalline powder.[1][2] The key
guantitative data for this compound are summarized below.

Property Value

Molecular Weight 161.07 g/mol [2][3][4][5]
CAS Number 333-93-7[1][21[3][6]
Molecular Formula C4H14CI2N2[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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